Isovaleric Acid Methyl Ester
Isovaleric Acid Methyl Ester
Methyl isovalerate appears as a colorless liquid. Less dense than water and insoluble in water. Vapors heavier than air. May be slightly toxic by ingestion and inhalation. Used to make other chemicals.
Methyl 3-methylbutanoate, also known as 3-methyl-2-oxobutanoic acid or fema 2753, belongs to the class of organic compounds known as fatty acid methyl esters. Fatty acid methyl esters are compounds containing a fatty acid that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=fatty aliphatic tail or organyl group and R'=methyl group. Methyl 3-methylbutanoate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl 3-methylbutanoate has been detected in multiple biofluids, such as feces and urine. Within the cell, methyl 3-methylbutanoate is primarily located in the cytoplasm. Methyl 3-methylbutanoate is a strong, apple, and fruity tasting compound that can be found in a number of food items such as common sage, herbs and spices, fruits, and citrus. This makes methyl 3-methylbutanoate a potential biomarker for the consumption of these food products.
Methyl 3-methylbutanoate is a fatty acid ester.
Methyl 3-methylbutanoate, also known as 3-methyl-2-oxobutanoic acid or fema 2753, belongs to the class of organic compounds known as fatty acid methyl esters. Fatty acid methyl esters are compounds containing a fatty acid that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=fatty aliphatic tail or organyl group and R'=methyl group. Methyl 3-methylbutanoate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl 3-methylbutanoate has been detected in multiple biofluids, such as feces and urine. Within the cell, methyl 3-methylbutanoate is primarily located in the cytoplasm. Methyl 3-methylbutanoate is a strong, apple, and fruity tasting compound that can be found in a number of food items such as common sage, herbs and spices, fruits, and citrus. This makes methyl 3-methylbutanoate a potential biomarker for the consumption of these food products.
Methyl 3-methylbutanoate is a fatty acid ester.
Brand Name:
Vulcanchem
CAS No.:
556-24-1
VCID:
VC0153894
InChI:
InChI=1S/C6H12O2/c1-5(2)4-6(7)8-3/h5H,4H2,1-3H3
SMILES:
CC(C)CC(=O)OC
Molecular Formula:
C6H12O2
Molecular Weight:
116.16 g/mol
Isovaleric Acid Methyl Ester
CAS No.: 556-24-1
Reference Standards
VCID: VC0153894
Molecular Formula: C6H12O2
Molecular Weight: 116.16 g/mol
| CAS No. | 556-24-1 |
|---|---|
| Product Name | Isovaleric Acid Methyl Ester |
| Molecular Formula | C6H12O2 |
| Molecular Weight | 116.16 g/mol |
| IUPAC Name | methyl 3-methylbutanoate |
| Standard InChI | InChI=1S/C6H12O2/c1-5(2)4-6(7)8-3/h5H,4H2,1-3H3 |
| Standard InChIKey | OQAGVSWESNCJJT-UHFFFAOYSA-N |
| SMILES | CC(C)CC(=O)OC |
| Canonical SMILES | CC(C)CC(=O)OC |
| Boiling Point | 116.5 °C |
| Density | d20 0.88 0.852-0.857 |
| Physical Description | Methyl isovalerate appears as a colorless liquid. Less dense than water and insoluble in water. Vapors heavier than air. May be slightly toxic by ingestion and inhalation. Used to make other chemicals. colourless liquid/herbaceous, fruity odou |
| Description | Methyl isovalerate appears as a colorless liquid. Less dense than water and insoluble in water. Vapors heavier than air. May be slightly toxic by ingestion and inhalation. Used to make other chemicals. Methyl 3-methylbutanoate, also known as 3-methyl-2-oxobutanoic acid or fema 2753, belongs to the class of organic compounds known as fatty acid methyl esters. Fatty acid methyl esters are compounds containing a fatty acid that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=fatty aliphatic tail or organyl group and R'=methyl group. Methyl 3-methylbutanoate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl 3-methylbutanoate has been detected in multiple biofluids, such as feces and urine. Within the cell, methyl 3-methylbutanoate is primarily located in the cytoplasm. Methyl 3-methylbutanoate is a strong, apple, and fruity tasting compound that can be found in a number of food items such as common sage, herbs and spices, fruits, and citrus. This makes methyl 3-methylbutanoate a potential biomarker for the consumption of these food products. Methyl 3-methylbutanoate is a fatty acid ester. |
| Solubility | soluble in alcohol, most fixed oils; insoluble wate |
| Synonyms | 3-Methylbutanoic Acid Methyl Ester; Isopentanoic Acid Methyl Ester; Methyl 3-Methylbutanoate; Methyl 3-Methylbutyrate; Methyl Iso-valerate; Methyl Isopentanoate; Methyl Isovalerate |
| Vapor Pressure | 14.00 mmHg |
| PubChem Compound | 11160 |
| Last Modified | Dec 23 2021 |
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